![molecular formula C12H16N3NaO4 B6268179 sodium 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylate CAS No. 2177266-05-4](/img/no-structure.png)
sodium 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylate
Overview
Description
Sodium 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylate is a chemical compound with the molecular formula C11H15N4O4.Na and a molecular weight of 290.25 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is1S/C11H16N4O4.Na/c1-11(2,3)19-10(18)14-4-5-15-7(6-14)12-13-8(15)9(16)17;/h4-6H2,1-3H3,(H,16,17);/q;+1/p-1 . This indicates the presence of a sodium ion, a tert-butoxycarbonyl group, and an imidazo[1,5-a]pyrazine-3-carboxylate group in the molecule. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 290.25 . The compound should be stored in a refrigerator .Scientific Research Applications
Organic Synthesis: Protecting Group for Amines
The compound serves as a protecting group for amines in organic synthesis. The tert-butoxycarbonyl (BOC) group is commonly used to protect amines from unwanted reactions during synthesis processes. It can be added under aqueous conditions and removed with strong acids, making it a versatile tool for chemists .
Peptide Synthesis: Dipeptide Formation
In peptide synthesis, this compound’s BOC-protected variant is used to create dipeptides. The BOC group protects the amino acids during the coupling reaction, which is crucial for the formation of peptide bonds without side reactions .
Safety and Hazards
The compound is associated with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) .
Mechanism of Action
Target of Action
The primary targets of sodium 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylate are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylate involves the protection of the carboxylic acid group, followed by the formation of the imidazo[1,5-a]pyrazine ring system and subsequent deprotection of the tert-butoxycarbonyl group.", "Starting Materials": [ "3-carboxy-4-nitrobenzoic acid", "tert-butyl chloroformate", "2-amino-4,5,6,7-tetrahydro-1-benzothiophene", "sodium hydroxide", "dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 3-carboxy-4-nitrobenzoic acid with tert-butyl chloroformate in the presence of sodium hydroxide and dimethylformamide to yield 3-[(tert-butoxy)carbonyl]-4-nitrobenzoic acid.", "Step 2: Reduction of the nitro group in 3-[(tert-butoxy)carbonyl]-4-nitrobenzoic acid using 2-amino-4,5,6,7-tetrahydro-1-benzothiophene in the presence of sodium hydroxide and diethyl ether to yield 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid.", "Step 3: Deprotection of the tert-butoxycarbonyl group in 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylic acid using sodium hydroxide and water to yield sodium 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylate." ] } | |
CAS RN |
2177266-05-4 |
Product Name |
sodium 7-[(tert-butoxy)carbonyl]-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-3-carboxylate |
Molecular Formula |
C12H16N3NaO4 |
Molecular Weight |
289.3 |
Purity |
91 |
Origin of Product |
United States |
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